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Compound of Interest

Compound Name: Crotononitrile

Cat. No.: B1212536 Get Quote

An In-depth Technical Guide on the Core Chemical Properties of Crotononitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental chemical and physical

properties of crotononitrile. It is intended for researchers, scientists, and professionals in drug

development who utilize this versatile nitrile compound in their work. The information is

presented in a structured format to facilitate easy access and comparison of data.

Chemical Identity
Crotononitrile, systematically named (E)-but-2-enenitrile, is an unsaturated nitrile with the

chemical formula C₄H₅N.[1][2] It exists as a colorless to light yellow liquid with a pungent odor.

[2][3] This compound is a valuable intermediate in organic synthesis due to the reactivity of its

double bond and nitrile functional group.[2] Crotononitrile has two geometric isomers: cis ((Z)-

isomer) and trans ((E)-isomer).[2][4]
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Identifier Value

IUPAC Name (E)-but-2-enenitrile[1][2]

Synonyms

2-Butenenitrile, Crotonic nitrile, 1-

Cyanopropene, 1-Propenyl cyanide, trans-

Crotononitrile[1]

Molecular Formula C₄H₅N[1][2]

Molecular Weight 67.09 g/mol [1][2]

CAS Number
627-26-9 ((E)-isomer), 1190-76-7 ((Z)-isomer),

4786-20-3 (mixture)[1][4][5]

InChI 1S/C4H5N/c1-2-3-4-5/h2-3H,1H3/b3-2+[1][2]

InChI Key NKKMVIVFRUYPLQ-NSCUHMNNSA-N[1][2]

SMILES C/C=C/C#N[1]

Physicochemical Properties
The physical and chemical properties of crotononitrile are summarized in the table below. The

data primarily corresponds to the trans-isomer or a mixture of cis and trans isomers, as

specified in the references.
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Property Value

Appearance Clear light yellow liquid[2][6]

Melting Point -51.5 °C[2]

Boiling Point 120-121 °C[6][7]

Density 0.824 g/mL at 25 °C[6][7]

Solubility in Water 25 g/L at 25 °C[1]

Vapor Pressure 32.0 mmHg[1]

Flash Point 16 °C[1]

Refractive Index n20/D 1.419[6][7]

Chemical Reactivity
Crotononitrile is a reactive compound, participating in various organic reactions. Its reactivity

is attributed to the presence of both a carbon-carbon double bond and a cyano group.

It is known to be a good hydrogen acceptor in ruthenium-catalyzed hydrogen transfer

reactions.[8] For instance, alcohols and aldehydes can be oxidized to methyl esters using a

ruthenium catalyst with crotononitrile as the hydrogen acceptor.[8]

A notable reaction involving crotononitrile is the Baylis-Hillman reaction, where it reacts with

aldehydes, such as benzaldehyde, in the presence of a catalyst like 1,4-diazabicyclo[2][2]

[2]octane (DABCO) to form carbon-carbon bonds.[2][6]
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Experimental Protocols
Synthesis of trans-Crotononitrile
A method for preparing single-configuration trans-crotononitrile starts from crotonic acid.[2]

Methodology:

Crotonic acid is mixed with dichloromethane and a catalytic amount of DMF.[2]

Thionyl chloride is added to the mixture to form the acid chloride intermediate.[2]

The intermediate then reacts with ammonia water to produce trans-crotonamide.[2]

Finally, dehydration of trans-crotonamide using benzenesulfonyl chloride and pyridine yields

trans-crotononitrile.[2]

Synthesis of trans-Crotononitrile

Crotonic Acid Acid Chloride Intermediate trans-Crotonamide trans-Crotononitrile

Click to download full resolution via product page

Purification
A mixture of cis- and trans-crotononitrile can be separated by preparative gas-liquid

chromatography (GLC) on a column with 5% FFAP on Chromosorb G.[6]

Applications in Research and Development
Crotononitrile is a versatile reagent in various fields:

Organic Synthesis: It serves as a key intermediate in the synthesis of pharmaceuticals,

agrochemicals (herbicides, insecticides, and fungicides), and fine chemicals like dyes and

pigments.[2] It is also used in the synthesis of heterocyclic compounds.[2]
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Polymer Chemistry: Crotononitrile is used as a monomer to produce polymers with high

mechanical strength, thermal stability, and solvent resistance.[2]

Material Science: It finds applications in the development of advanced materials such as

coatings, adhesives, and composites.[2]

Catalysis: It can act as a ligand in the development of new catalysts.[2]

Safety and Handling
Crotononitrile is a hazardous substance and must be handled with appropriate safety

precautions.

Hazard Description

Flammability Highly flammable liquid and vapor.[2][9][10][11]

Toxicity

Harmful if swallowed, in contact with skin, or

inhaled.[9][10][11] It exhibits neurotoxic

properties.[2][5][6]

Irritation
Causes skin and serious eye irritation.[9][10][11]

It is also irritating to the respiratory system.[9]

Reactivity Contact with acids liberates very toxic gas.[9]

Handling Precautions:

Keep away from heat, sparks, open flames, and other ignition sources.[10][11][12]

Use in a well-ventilated area.[10]

Wear protective gloves, protective clothing, and eye/face protection.[10][11][12]

In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[11]

Store in a cool, well-ventilated place with the container tightly closed.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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